Cas no 1000523-82-9 (2-Methoxy-5-(trifluoromethyl)phenylacetic acid)

• Product Name: 2-Methoxy-5-(trifluoromethyl)phenylacetic acid
• CAS No: 1000523-82-9
• MF: C₁₀H₉F₃O₃
• MW: 234.171873807907
• MDL: MFCD09832244
• CID: 3161446
• PubChem ID: 46737483
• Update Time: 2025-10-29

2-Methoxy-5-(trifluoromethyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-5-(trifluoromethyl)phenylacetic acid

• MDL： MFCD09832244
• Inchi： 1S/C10H9F3O3/c1-16-8-3-2-7(10(11,12)13)4-6(8)5-9(14)15/h2-4H,5H2,1H3,(H,14,15)
• InChI Key： XWXOIMXTBVKFDL-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(CC(=O)O)C=1)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4

Additional information on 2-Methoxy-5-(trifluoromethyl)phenylacetic acid

Exploring the Versatile Applications and Properties of 2-Methoxy-5-(trifluoromethyl)phenylacetic Acid (CAS No. 1000523-82-9)

2-Methoxy-5-(trifluoromethyl)phenylacetic acid (CAS No. 1000523-82-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its methoxy and trifluoromethyl functional groups, exhibits unique chemical properties that make it valuable for various applications. Researchers and industry professionals often search for terms like "2-Methoxy-5-(trifluoromethyl)phenylacetic acid synthesis" or "CAS 1000523-82-9 applications", highlighting its relevance in modern chemistry.

The molecular structure of 2-Methoxy-5-(trifluoromethyl)phenylacetic acid includes a phenyl ring substituted with a methoxy group at the 2-position and a trifluoromethyl group at the 5-position, along with an acetic acid side chain. This configuration imparts distinct electronic and steric properties, making it a versatile intermediate in organic synthesis. Searches for "trifluoromethylphenylacetic acid derivatives" or "methoxyphenylacetic acid uses" reflect the growing interest in its potential.

In the pharmaceutical industry, 2-Methoxy-5-(trifluoromethyl)phenylacetic acid is often explored as a building block for drug development. Its trifluoromethyl group enhances metabolic stability and bioavailability, which are critical factors in drug design. Queries such as "CAS 1000523-82-9 in drug discovery" or "phenylacetic acid derivatives in medicine" underscore its importance in this field. Additionally, its potential anti-inflammatory and analgesic properties are areas of active research.

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The synthesis of 2-Methoxy-5-(trifluoromethyl)phenylacetic acid typically involves multi-step organic reactions, including Friedel-Crafts acylation and oxidation. Researchers often look for "synthesis of CAS 1000523-82-9" or "2-Methoxy-5-(trifluoromethyl)phenylacetic acid preparation methods" to optimize yields and purity. Advances in green chemistry have also spurred interest in eco-friendly synthesis routes, reflecting broader trends in chemical manufacturing.

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In conclusion, 2-Methoxy-5-(trifluoromethyl)phenylacetic acid (CAS No. 1000523-82-9) is a compound of significant scientific and industrial interest. Its unique structure and functional groups make it a valuable intermediate in pharmaceuticals and agrochemicals, while ongoing research continues to uncover new applications. Whether you're searching for "properties of 2-Methoxy-5-(trifluoromethyl)phenylacetic acid" or "CAS 1000523-82-9 uses", this compound remains a key player in modern chemistry.